Cas no 68592-22-3 (cis-2-(4-hydroxycyclohexyl)acetic acid)

• Product Name: cis-2-(4-hydroxycyclohexyl)acetic acid
• CAS No: 68592-22-3
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD00464182
• CID: 971454
• PubChem ID: 556677
• Update Time: 2025-11-02

cis-2-(4-hydroxycyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (4-hydroxycyclohexyl) acetate
• Cis-2-(4-Hydroxycyclohexyl)Aceticacid
• cyclohexaneacetic acid, 4-hydroxy-, cis-
• cis-2-(4-hydroxycyclohexyl)acetic acid
• MFCD16661175
• 4-Hydroxycyclohexylacetate
• 4-hydroxycyclohexylacetic acid
• 2-(trans-4-Hydroxycyclohexyl)acetic Acid
• CHEBI:89344
• SB84531
• (4-hydroxy-cyclohexyl)-acetic acid
• A1-01900
• 68592-23-4
• CS-W021411
• Rel-2-((1r,4r)-4-hydroxycyclohexyl)acetic acid
• MFCD13659403
• SCHEMBL2255221
• Q27161530
• ALTAAUJNHYWOGS-KNVOCYPGSA-N
• 2-[(1s,4s)-4-hydroxycyclohexyl]acetic acid
• 99799-09-4
• MFCD16661181
• CHEBI:88508
• (4-hydroxycyclohexyl)ethanoic acid
• SCHEMBL338555
• (4-hydroxycyclo-hexyl)ethanoic acid
• trans-4-Hydroxycyclohexylacetate
• cis-4-Hydroxycyclohexylacetate
• DS-7458
• inverted exclamation markY98%(GC)(T)
• DTXSID80988271
• SY319932
• SY325448
• (cis-4-hydroxycyclohexyl)acetic acid
• 2-(4-Hydroxycyclohexyl)acetic acid
• AKOS015855458
• FT-0660293
• Cyclohexaneacetic acid, 4-hydroxy-
• cis-4-Hydroxycyclohexylacetic acid
• cis-4-hydroxycyclohexane acetic acid
• AKOS015855457
• trans-4-Hydroxycyclohexylacetic acid
• Cyclohexaneacetic acid, 4-hydroxy-, trans-
• F2147-4251
• 68592-22-3
• Q27160395
• H1753
• 4-hydroxy-cyclohexyl Acetic acid ester
• SCHEMBL1861522
• ALTAAUJNHYWOGS-UHFFFAOYSA-N
• SY114095
• 4-Hydroxy-cyclohexylessigsaeure
• 2-(Cis-4-hydroxycyclohexyl)aceticacid
• trans-2-(4-Hydroxycyclohexyl)acetic acid
• (4-Hydroxycyclohexyl)acetic acid
• 4-hydroxy-Cyclohexaneacetic acid
• 2-(Cis-4-hydroxycyclohexyl)acetic acid
• F86836
• AKOS022173422
• cis-4-hydroxycyclohexane acetic cid
• cis-4-Hydroxycyclohexaneacetic acid
• DB-349367
• 4-Hydroxycyclohexaneacetic Acid; (4-Hydroxy-cyclohexyl)-acetic Acid

• MDL： MFCD00464182
• Inchi： 1S/C8H14O3/c9-7-3-1-6(2-4-7)5-8(10)11/h6-7,9H,1-5H2,(H,10,11)
• InChI Key： ALTAAUJNHYWOGS-UHFFFAOYSA-N
• SMILES： OC1CCC(CC(=O)O)CC1

Computed Properties

• Exact Mass: 158.09432
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on cis-2-(4-hydroxycyclohexyl)acetic acid

Comprehensive Guide to cis-2-(4-hydroxycyclohexyl)acetic acid (CAS No. 68592-22-3): Properties, Applications, and Market Insights

cis-2-(4-hydroxycyclohexyl)acetic acid (CAS No. 68592-22-3) is a versatile organic compound with a unique structural framework that makes it valuable in various industrial and research applications. This compound, characterized by its hydroxycyclohexyl and acetic acid functional groups, has garnered significant attention due to its potential in pharmaceuticals, cosmetics, and specialty chemicals. In this detailed guide, we explore its chemical properties, synthesis methods, applications, and the latest market trends.

The molecular structure of cis-2-(4-hydroxycyclohexyl)acetic acid features a cyclohexane ring substituted with a hydroxyl group at the 4-position and an acetic acid moiety at the 2-position in the cis configuration. This arrangement imparts specific stereochemical properties, influencing its reactivity and solubility. With a molecular formula of C₈H₁₄O₃, it is a white to off-white crystalline powder that is soluble in polar solvents like water, ethanol, and methanol. Its melting point typically ranges between 80-85°C, and it exhibits moderate stability under standard conditions.

One of the most prominent applications of cis-2-(4-hydroxycyclohexyl)acetic acid is in the pharmaceutical industry, where it serves as a key intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers have explored its use in developing anti-inflammatory and analgesic drugs due to its structural similarity to other bioactive molecules. Additionally, its chiral nature makes it valuable in asymmetric synthesis, a growing area of interest in drug development.

Beyond pharmaceuticals, cis-2-(4-hydroxycyclohexyl)acetic acid finds utility in the cosmetics and personal care sector. Its mild acidity and compatibility with skin make it a potential ingredient in formulations like exfoliants and pH-adjusting agents. The compound's ability to act as a chelating agent also enhances its appeal in stabilizing cosmetic products. With the rising demand for sustainable and skin-friendly ingredients, this compound is gaining traction among formulators.

The synthesis of cis-2-(4-hydroxycyclohexyl)acetic acid typically involves the hydrogenation of aromatic precursors or the selective oxidation of cyclohexane derivatives. Recent advancements in green chemistry have led to more efficient and environmentally friendly production methods, aligning with global sustainability goals. Researchers are also investigating enzymatic routes to improve yield and reduce waste, addressing the growing emphasis on eco-friendly synthesis.

Market trends indicate a steady increase in demand for cis-2-(4-hydroxycyclohexyl)acetic acid, driven by its expanding applications in life sciences and specialty chemicals. The compound's compatibility with biodegradable formulations has further boosted its popularity in industries prioritizing environmental responsibility. Analysts project a compound annual growth rate (CAGR) of 5-7% over the next five years, with Asia-Pacific emerging as a key production and consumption hub.

For researchers and industry professionals, understanding the regulatory landscape surrounding cis-2-(4-hydroxycyclohexyl)acetic acid is crucial. The compound is generally recognized as safe (GRAS) for specific applications, but compliance with regional guidelines like REACH in Europe and TSCA in the U.S. is essential. Proper handling, storage, and disposal practices must be followed to ensure safety and environmental protection.

In conclusion, cis-2-(4-hydroxycyclohexyl)acetic acid (CAS No. 68592-22-3) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, coupled with advancements in synthesis and growing market demand, position it as a valuable asset in modern chemistry. Whether you're a researcher, formulator, or supplier, staying informed about this compound's developments can unlock new opportunities in your field.